1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine

• IUPAC Name: [3-(1H-imidazol-2-yl)phenyl]-[3-[2-(2-methylphenyl)ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H27N3O/c1-18-6-2-3-8-20(18)12-11-19-7-5-15-27(17-19)24(28)22-10-4-9-21(16-22)23-25-13-14-26-23/h2-4,6,8-10,13-14,16,19H,5,7,11-12,15,17H2,1H3,(H,25,26)
• InChI Key: RUFLTTSCOSHUBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC2CCCN(C2)C(=O)C3=CC=CC(=C3)C4=NC=CN4
• Molecular Formula: C24H27N3O
• Molecular Weight: 373.5 g/mol

Description

1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine is a chemical compound that has gained significant attention in scientific research due to its potential use in the treatment of various diseases. This compound is a piperidine-based histamine H3 antagonist, which means it blocks the action of histamine at the H3 receptor.

Mechanism of Action

The mechanism of action of 1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine involves its ability to block the action of histamine at the H3 receptor. Histamine is a neurotransmitter that is involved in various physiological processes, including inflammation and pain. By blocking the action of histamine, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models. Additionally, it has been shown to reduce pain and anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine in lab experiments is its ability to reduce inflammation and pain. This can be useful in studying various diseases that are associated with inflammation and pain, such as arthritis and neuropathic pain. However, one of the limitations of using this compound in lab experiments is its potential for off-target effects. Since it blocks the action of histamine, it may also affect other physiological processes that are mediated by histamine.

Future Directions

There are several future directions for the study of 1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine. One direction is to investigate its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to investigate its potential for use in the treatment of various types of pain, such as neuropathic pain and cancer pain. Additionally, future studies could investigate the potential for off-target effects of this compound and ways to minimize these effects.

Synthesis Methods

The synthesis method of 1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine involves the reaction of 1-(2-methylphenyl)piperidine-3-carboxylic acid with 1H-imidazole-2-carbonyl chloride in the presence of a base. The reaction yields the desired compound, which can be purified by column chromatography.

Scientific Research Applications

1-[3-(1H-imidazol-2-yl)benzoyl]-3-[2-(2-methylphenyl)ethyl]piperidine has been studied extensively for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. Additionally, it has been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and schizophrenia.